Cas no 1806038-66-3 (2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806038-66-3
• MF: C₈H₅F₄NO₄
• MW: 255.12321639061
• CID: 4832489
• Update Time: 2025-07-21

2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F4NO4/c9-1-4-5(14)6(17-8(10,11)12)3(2-13-4)7(15)16/h2,14H,1H2,(H,15,16)
• InChI Key： DFDMPQBTPUSOMA-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(C(=O)O)=CN=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 1.4
• Topological Polar Surface Area: 79.6

Additional information on 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806038-66-3)

2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid, with the CAS number 1806038-66-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a fluoromethyl (-CH₂F) moiety, a hydroxy (-OH) group, and a trifluoromethoxy (-O-CF₃) substituent, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The fluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in biological systems. This feature has been extensively explored in medicinal chemistry for the design of bioactive molecules. The hydroxy group, on the other hand, introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the compound with biological targets. Meanwhile, the trifluoromethoxy group contributes to lipophilicity and electronic effects that can modulate reactivity and pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their versatile applications in pharmaceuticals. A notable area of interest is their role as key building blocks in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated that pyridine derivatives with fluorine substituents exhibit enhanced binding to enzymes such as kinases and proteases, which are pivotal in diseases like cancer and inflammatory disorders.

One of the most compelling aspects of 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid is its potential utility in developing novel therapeutic agents. Researchers have leveraged its structural framework to create compounds with improved pharmacological properties. For example, modifications involving the fluoromethyl group have been shown to enhance receptor selectivity, while the hydroxy and trifluoromethoxy groups can fine-tune solubility and bioavailability. These attributes make it an attractive candidate for further exploration in drug discovery programs.

The compound's synthesis also presents interesting challenges and opportunities. The presence of multiple reactive sites requires careful consideration during chemical transformations to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations, have been employed to construct the desired pyridine core efficiently. Additionally, modern computational techniques are increasingly used to predict and optimize reaction pathways, ensuring that synthetic strategies are both efficient and scalable.

From a biological perspective, the functional groups in 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid offer diverse possibilities for interaction with biological targets. The fluoromethyl group can participate in hydrogen bonding or π-stacking interactions, while the hydroxy group can act as a hydrogen bond acceptor or donor. The electron-withdrawing nature of the trifluoromethoxy group can influence electronic distributions across the molecule, affecting binding affinity and specificity. These features have prompted investigations into its potential as an scaffold for designing molecules with targeted biological activity.

Recent advancements in crystallographic techniques have provided insights into how this compound interacts with biological targets at the molecular level. High-resolution structures of protein-ligand complexes have revealed that fluorinated pyridines can occupy binding pockets with high precision due to their optimized size and shape complementarity. Furthermore, computational modeling has helped rationalize how subtle modifications to the core structure can enhance binding interactions.

The pharmaceutical industry has shown particular interest in fluorinated heterocycles due to their prevalence in approved drugs. For instance, several antiviral and anticancer agents contain fluorinated pyridines as key structural elements. The unique properties of 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid, particularly its combination of polar and non-polar functional groups, positions it as a promising candidate for developing next-generation therapeutics.

In conclusion,2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806038-66-3) represents a fascinating compound with significant potential in pharmaceutical research. Its structural complexity, coupled with its unique functional groups, makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.